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This guide provides a comprehensive technical overview of 4-hydroxydecanoic acid, a
significant hydroxy fatty acid. Designed for researchers, scientists, and professionals in drug
development, this document delves into its chemical structure, physicochemical properties,
natural occurrence, synthesis, biological activity, and analytical methodologies. The content is
structured to offer not just data, but also a deeper understanding of the scientific principles and
experimental considerations associated with this molecule.

Introduction: The Significance of 4-
Hydroxydecanoic Acid

4-Hydroxydecanoic acid (4-HDA) is a C10 medium-chain hydroxy fatty acid that holds a
pivotal position in both biological systems and industrial applications. While it may appear as a
simple molecule, its true significance lies in its role as the direct precursor to y-decalactone, a
highly valued aroma compound with a characteristic peach-like scent used extensively in the
food and fragrance industries[1][2]. The study of 4-HDA is often intertwined with the
biotechnological production of this lactone. Furthermore, as a hydroxy fatty acid, it is involved in
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various metabolic pathways and has garnered interest for its potential physiological effects[3][4]
[5]. This guide aims to provide a thorough understanding of 4-HDA, from its fundamental
chemical characteristics to its practical applications and analytical challenges.

Chemical Structure and Physicochemical Properties

A precise understanding of the chemical structure and physical properties of 4-
hydroxydecanoic acid is fundamental for its application in research and development.

Molecular Structure and Nomenclature

The systematic IUPAC name for 4-hydroxydecanoic acid is 4-hydroxydecanoic acid. It
consists of a ten-carbon aliphatic chain with a carboxylic acid group at one end (C1) and a
hydroxyl group at the fourth carbon (C4)[6]. The presence of a chiral center at the C4 position
means that 4-HDA can exist as two stereoisomers: (R)-4-hydroxydecanoic acid and (S)-4-
hydroxydecanoic acid[6]. The stereochemistry is crucial as it can influence its biological
activity and its conversion rate to y-decalactone.

e Molecular Formula: C10H2003[6][7]
e Canonical SMILES: CCCCCCC(CCC(=0)0)O[7]

e INnChlKey: QQAVZEYXLCYOKO-UHFFFAQYSA-N

Physicochemical Data

The physicochemical properties of 4-hydroxydecanoic acid are summarized in the table
below. These properties are essential for designing experimental protocols, including
extraction, purification, and analytical procedures.
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Property Value Source
Molecular Weight 188.27 g/mol [6]
Boiling Point (estimated) 332.92 °C at 760 mm Hg [8]
logP (o/w) (estimated) 2.144 [8]
Water Solubility (estimated) 3087 mg/L at 25 °C [8]
Topological Polar Surface Area  57.53 A2 [9]
Hydrogen Bond Donors 2 9]
Hydrogen Bond Acceptors 3 9]

Insight for the Bench Scientist: The estimated logP value suggests that 4-HDA has moderate
lipophilicity. This is a critical consideration for selecting appropriate solvent systems for
extraction and chromatography. For instance, a combination of a polar and a non-polar solvent
would be effective for its extraction from aqueous media.

Natural Occurrence and Biosynthesis

4-Hydroxydecanoic acid is found in nature, primarily as a metabolic intermediate in
microorganisms, particularly yeasts, during the biotransformation of fatty acids[8][10].

The Precursor to a Prized Aroma: y-Decalactone

The most significant natural role of 4-hydroxydecanoic acid is as the immediate precursor to
y-decalactone[1][11]. Under acidic conditions and with heat, 4-HDA readily undergoes
intramolecular cyclization (lactonization) to form the stable five-membered ring of y-
decalactone[1][2][11]. This reaction is a key step in the commercial biotechnological production
of this valuable flavor and fragrance compound[2].

Microbial Biosynthesis via B-Oxidation

The biosynthesis of 4-hydroxydecanoic acid in yeasts like Sporidiobolus spp. and Yarrowia
lipolytica is a fascinating example of metabolic engineering. The primary substrate for this
biotransformation is ricinoleic acid (12-hydroxy-9-octadecenoic acid), the main component of
castor 0il[10][11]. The yeast utilizes the peroxisomal 3-oxidation pathway to shorten the carbon
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chain of ricinoleic acid. This process involves a series of enzymatic reactions that sequentially
remove two-carbon units in the form of acetyl-CoA. The hydroxyl group at C12 of ricinoleic acid
is preserved during this process and, after four cycles of B-oxidation, results in the formation of
4-hydroxydecanoic acid[2][10].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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